Cas no 389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-)
389066-92-6 structure
Product Name:Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
CAS No:389066-92-6
MF:C7H14O5
MW:178.183063030243
CID:1493707
Update Time:2024-08-24
Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-
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- Inchi: 1S/C7H14O5/c1-5(9)2-7(11)12-4-6(10)3-8/h5-6,8-10H,2-4H2,1H3/t5-,6?/m1/s1
- InChI Key: CBTHKODKAPVTNY-LWOQYNTDSA-N
- SMILES: C(OCC(O)CO)(=O)C[C@H](O)C
Computed Properties
- Exact Mass: 178.08412
Experimental Properties
- Density: 1.265±0.06 g/cm3(Predicted)
- Boiling Point: 362.6±27.0 °C(Predicted)
- PSA: 86.99
- pka: 13.15±0.20(Predicted)
Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
389066-92-6 (Butanoic acid, 3-hydroxy-, 2,3-dihydroxypropyl ester, (3R)-) Related Products
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